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Compound of Interest

Compound Name: Narcotic acid

Cat. No.: B1238708 Get Quote

A Note on "Narcotic Acid": Initial searches for "narcotic acid" as a standard in

chromatography did not yield information on its use as a recognized or commercially available

certified reference material for this purpose. The term is not commonly found in modern

analytical chemistry literature in this context. Therefore, these application notes will focus on

Morphine, a primary and widely analyzed narcotic compound, as a representative standard for

chromatographic analysis in research, clinical, and forensic settings.

Introduction
Morphine is a potent opiate analgesic and a primary active component of opium. Its accurate

and precise quantification in various matrices, including pharmaceutical formulations, biological

fluids (plasma, urine, saliva), and seized materials, is crucial for clinical monitoring, forensic

toxicology, and quality control in drug development. This document provides detailed protocols

for the analysis of morphine using High-Performance Liquid Chromatography with UV detection

(HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties of Morphine
A summary of the key physicochemical properties of morphine is presented in the table below.

These properties are fundamental to understanding its chromatographic behavior and selecting

appropriate analytical methods.
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Property Value

Chemical Formula C₁₇H₁₉NO₃

Molecular Weight 285.34 g/mol

pKa 8.21 (phenolic hydroxyl), 9.85 (tertiary amine)

Melting Point 254-256 °C (decomposes)

Solubility
Sparingly soluble in water, soluble in alkaline

solutions and certain organic solvents.

UV Absorption
λmax at approximately 285 nm and a secondary

peak around 226 nm.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
HPLC-UV is a robust and widely accessible technique for the quantification of morphine in

pharmaceutical preparations and, with appropriate sample preparation, in biological matrices.

Quantitative Data Summary (HPLC-UV)
Parameter Reported Values

Linearity Range 10 - 150 ng/mL in human plasma[1][2]

86 - 124 µg/mL in pharmaceutical injections[3]

Limit of Detection (LOD) 5.23 ng/mL in human plasma[4]

0.03 µg/mL in biological samples with MIP

extraction

Limit of Quantitation (LOQ) 10 ng/mL in human plasma[1][2][4]

0.08 µg/mL in biological samples with MIP

extraction

Recovery ~83% from human plasma[1][2]
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Experimental Protocol: Morphine in Human Plasma
(HPLC-UV)
This protocol is adapted for the analysis of morphine in human plasma samples.[2][4]

a. Sample Preparation (Liquid-Liquid Extraction):

To 0.5 mL of human plasma in a centrifuge tube, add a known concentration of an

appropriate internal standard (e.g., naloxone).

Add 0.5 mL of a suitable buffer to adjust the pH to ~9.0.

Add 5 mL of an extraction solvent mixture, such as chloroform:isopropanol (9:1, v/v).

Vortex for 2 minutes and then centrifuge at 4000 rpm for 10 minutes.

Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a 20 µL aliquot into the HPLC system.

b. HPLC-UV Conditions:

Column: C18 reversed-phase column (e.g., Bondapak C18, 150 mm x 3.9 mm, 10 µm

particle size).[4]

Mobile Phase: A mixture of acetonitrile and a buffer (e.g., 2.5mM sodium 1-

dodecanesulfonate in 1% acetic acid), with the organic phase percentage adjusted for

optimal separation (e.g., 25% acetonitrile).[5]

Flow Rate: 0.8 - 1.0 mL/min.[4]

Column Temperature: 25°C.[4]

Detection Wavelength: 226 nm or 285 nm.[4]
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Run Time: Approximately 7-10 minutes.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a highly specific and sensitive method, often considered a gold standard in forensic

toxicology for the confirmation of morphine in biological samples. Derivatization is typically

required to improve the volatility and thermal stability of morphine.

Quantitative Data Summary (GC-MS)
Parameter Reported Values (in blood/urine)

Linearity Range 0.5 - 1000 ng/mL[6][7][8]

25 - 2000 ng/mL[9][10]

Limit of Detection (LOD) 0.1 ng/mL[6][7][8]

2 ng/mL[11]

Limit of Quantitation (LOQ) 0.5 ng/mL[6][7][8]

10 ng/mL[11]

25 ng/mL[10][12]

Recovery 50% - 68%[11]

~98% with solid-phase extraction[6][7]

Experimental Protocol: Morphine in Urine (GC-MS)
This protocol outlines a common procedure for the analysis of morphine in urine, including

hydrolysis to account for morphine glucuronides.[9][12]

a. Sample Preparation (Hydrolysis, Extraction, and Derivatization):

To 1 mL of urine, add an internal standard (e.g., morphine-d3).

For total morphine, perform enzymatic hydrolysis using β-glucuronidase at approximately

55°C for 3 hours to cleave the glucuronide conjugate.[13]
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Adjust the pH of the sample to ~9.0-9.5 with a suitable buffer (e.g., sodium bicarbonate or

borax buffer).[9][11]

Perform liquid-liquid extraction with a non-polar solvent like ethyl acetate or a

chloroform/trifluoroethanol mixture.[9][11]

Separate the organic layer and evaporate to dryness under nitrogen.

Derivatization: Add a derivatizing agent such as a mixture of propionic anhydride and

pyridine (5:2 v/v) and heat at 80°C for 3 minutes.[9][10] This converts the hydroxyl groups to

more volatile propionyl esters.

Evaporate the excess derivatizing agent and reconstitute the residue in a suitable solvent

(e.g., ethyl acetate) for injection.

b. GC-MS Conditions:

Column: A non-polar capillary column, such as a HP-1MS or DB-5ms (30 m x 0.25 mm, 0.25

µm film thickness).[9]

Carrier Gas: Helium at a flow rate of 1.0 mL/min.[9][10]

Injection Mode: Splitless.[9]

Oven Temperature Program: Initial temperature of 100°C, hold for 1.5 min, then ramp at

25°C/min to 280°C and hold for 15 min.[9]

MS Ion Source Temperature: 230°C.[9]

Ionization Mode: Electron Impact (EI) at 70 eV.[9]

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

Morphine (as propionyl derivative) target ions (m/z): 341, 397, 268.[9]

Morphine-d3 (as propionyl derivative) target ions (m/z): 432.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pubmed.ncbi.nlm.nih.gov/16105253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pubmed.ncbi.nlm.nih.gov/16105253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pubmed.ncbi.nlm.nih.gov/24222889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pubmed.ncbi.nlm.nih.gov/24222889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://www.elsevier.es/en-revista-clinics-22-articulo-determining-plasma-morphine-levels-using-S1807593222027909
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS offers high sensitivity and specificity, often with simpler sample preparation ("dilute

and shoot") compared to GC-MS, making it ideal for high-throughput bioanalysis.

Quantitative Data Summary (LC-MS/MS)
Parameter Reported Values (in plasma/serum)

Linearity Range 0.25 - 1000 ng/mL[14]

1 - 1000 ng/mL[15][16]

0.5 - 100 ng/mL

Limit of Detection (LOD) 0.2 ng/mL[15]

10 pg on-column

Limit of Quantitation (LOQ) 0.25 ng/mL[14]

1 ng/mL[15]

0.5 ng/mL

Recovery ≥94%[15]

>87%[16]

Experimental Protocol: Morphine in Plasma (LC-MS/MS)
This protocol details a method using protein precipitation for sample cleanup.[16][17]

a. Sample Preparation (Protein Precipitation):

To 100 µL of plasma, add 200 µL of methanol or acetonitrile containing the deuterated

internal standard (e.g., morphine-d6).[17]

Vortex vigorously for 1 minute to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.
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Transfer the supernatant to a clean vial for injection. Dilution with mobile phase may be

necessary.

b. LC-MS/MS Conditions:

Column: C18 or PFP (Pentafluorophenyl) reversed-phase column (e.g., Kinetex EVO C18,

2.6 µm particle size).[14][16]

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in methanol

or acetonitrile (B).[15][16]

Example Gradient: Start at 5% B, ramp to 75% B over 2.5 minutes, hold, and then re-

equilibrate.[17]

Flow Rate: 0.2 - 0.4 mL/min.[15]

Ion Source: Electrospray Ionization (ESI), positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (Precursor Ion > Product Ion):

Morphine: m/z 286.0 > 165.1[18][19]

Morphine-d3: m/z 289.0 > 152.0[20]

Morphine-d6: m/z 292.0 > 165.0

Diagrams and Workflows
Opioid Receptor Signaling Pathway
The following diagram illustrates the classical G-protein dependent signaling pathway activated

by morphine binding to the µ-opioid receptor.[21][22]
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Caption: G-protein signaling pathway of the µ-opioid receptor.

Experimental Workflow for Morphine Analysis in Plasma
This diagram outlines the key steps for sample preparation and analysis of morphine in a

plasma matrix, applicable to both GC-MS and LC-MS/MS with minor variations.
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Caption: Sample preparation workflow for morphine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HPLC-UV determination of morphine in human plasma and its application to the clinical
study. | Semantic Scholar [semanticscholar.org]

2. HPLC-UV determination of morphine in human plasma and its application to the clinical
study - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. ptfarm.pl [ptfarm.pl]

5. "HPLC analysis of morphine in tablet mixture glycyrrhizin composite" by S.-G. Chang, C.
Wang et al. [jfda-online.com]

6. Determining Plasma Morphine Levels Using Gc-Ms After Solid Phase Extraction to
Monitor Drug Levels in the Postoperative Period | Clinics [elsevier.es]

7. scienceopen.com [scienceopen.com]

8. elsevier.es [elsevier.es]

9. Determination of Morphine and Codeine in Human Urine by Gas Chromatography-Mass
Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

10. Determination of morphine and codeine in human urine by gas chromatography-mass
spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

11. GC-MS quantitation of codeine, morphine, 6-acetylmorphine, hydrocodone,
hydromorphone, oxycodone, and oxymorphone in blood - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. academic.oup.com [academic.oup.com]

13. dshs-koeln.de [dshs-koeln.de]

14. researchgate.net [researchgate.net]

15. Validation of a HPLC/MS Method for Simultaneous Quantification of Clonidine, Morphine
and its Metabolites in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1238708?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/HPLC-UV-determination-of-morphine-in-human-plasma-Szkutnik-Fiedler-Grze%C5%9Bkowiak/0a6a5005ae094505b297ee2e82b0612d808fcce2
https://www.semanticscholar.org/paper/HPLC-UV-determination-of-morphine-in-human-plasma-Szkutnik-Fiedler-Grze%C5%9Bkowiak/0a6a5005ae094505b297ee2e82b0612d808fcce2
https://pubmed.ncbi.nlm.nih.gov/21796929/
https://pubmed.ncbi.nlm.nih.gov/21796929/
https://www.researchgate.net/publication/226665436_A_validated_HPLC_method_for_assay_of_morphine_hydrochloride_and_hydromorphone_hydrochloride_in_pharmaceutical_injections
https://ptfarm.pl/pub/File/acta_pol_2011/4.2011/473-479.pdf
https://www.jfda-online.com/journal/vol4/iss1/3/
https://www.jfda-online.com/journal/vol4/iss1/3/
https://www.elsevier.es/en-revista-clinics-22-articulo-determining-plasma-morphine-levels-using-S1807593222027909
https://www.elsevier.es/en-revista-clinics-22-articulo-determining-plasma-morphine-levels-using-S1807593222027909
https://www.scienceopen.com/document?vid=8930cfa2-4ba1-40f4-baae-b87259224610
https://www.elsevier.es/en-revista-clinics-22-pdf-download-S1807593222027909
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3810378/
https://pubmed.ncbi.nlm.nih.gov/24222889/
https://pubmed.ncbi.nlm.nih.gov/24222889/
https://pubmed.ncbi.nlm.nih.gov/16105253/
https://pubmed.ncbi.nlm.nih.gov/16105253/
https://pubmed.ncbi.nlm.nih.gov/16105253/
https://academic.oup.com/jat/article-abstract/23/3/177/726126
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_17/17_pp_185-188.pdf
https://www.researchgate.net/publication/50377696_A_sensitive_assay_for_the_quantification_of_morphine_and_its_active_metabolites_in_human_plasma_and_dried_blood_spots_using_high-performance_liquid_chromatography-tandem_mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC6559858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6559858/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Development and validation of an LC-MS/MS method for quantifying diamorphine and its
major metabolites 6-monoacetylmorphine, morphine, morphine-3-glucuronide, and
morphine-6-glucuronide in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

17. The development of a high-performance liquid chromatography-tandem mass
spectrometric method for simultaneous quantification of morphine, morphine-3-β-
glucuronide, morphine-6-β-glucuronide, hydromorphone, and normorphine in serum - PMC
[pmc.ncbi.nlm.nih.gov]

18. Rapid simultaneous determination of codeine and morphine in plasma using LC-ESI-
MS/MS: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. researchgate.net [researchgate.net]

21. researchgate.net [researchgate.net]

22. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Morphine as a
Chromatographic Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238708#narcotic-acid-as-a-standard-in-
chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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